Cas no 57964-61-1 (methyl 3-methyl-2-oxocyclopentane-1-carboxylate)

• Product Name: methyl 3-methyl-2-oxocyclopentane-1-carboxylate
• CAS No: 57964-61-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD06254246
• CID: 343640
• PubChem ID: 4738122
• Update Time: 2025-04-19

methyl 3-methyl-2-oxocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-methyl-2-oxo-, methyl ester
• methyl 3-methyl-2-oxocyclopentane-1-carboxylate
• 3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester
• XLXHNYUBTZYEQX-UHFFFAOYSA-N
• DTXSID90406178
• EN300-103268
• methyl3-methyl-2-oxocyclopentanecarboxylate
• 57964-61-1
• 3-methyl-2-oxocyclopentanecarboxylic acid methyl ester
• methyl 3-methyl-2-oxocyclopentanecarboxylate
• SCHEMBL5346726

• MDL： MFCD06254246
• Inchi： 1S/C8H12O3/c1-5-3-4-6(7(5)9)8(10)11-2/h5-6H,3-4H2,1-2H3
• InChI Key： XLXHNYUBTZYEQX-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)CCC1C

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 219.0±33.0 °C at 760 mmHg
• Flash Point: 88.1±25.4 °C
• PSA: 43.37
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

methyl 3-methyl-2-oxocyclopentane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds